Cas no 7177-97-1 (3-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid)

• Product Name: 3-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid
• CAS No: 7177-97-1
• MF: C₁₃H₁₀ClNO₃S₂
• MW: 327.806399822235
• CID: 1749902
• PubChem ID: 1201122
• Update Time: 2025-06-09

3-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(4-chloro-benzylidene)-4-oxo-2-thioxo-thiazolidin-3-yl]-propionic Acid
• 3-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid
• Z44356567
• NSC830607
• 3-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid
• 3-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• STK795420
• EN300-00757
• F0385-0059
• CS-0346061
• BDBM50455263
• NSC-830607
• 7177-97-1
• (Z)-3-(5-(4-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid
• 1641543-78-3
• AKOS000121742
• CHEMBL4216670

• Inchi： 1S/C13H10ClNO3S2/c14-9-3-1-8(2-4-9)7-10-12(18)15(13(19)20-10)6-5-11(16)17/h1-4,7H,5-6H2,(H,16,17)/b10-7-
• InChI Key： NEACZKMYFFINAR-YFHOEESVSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C1/C(N(C(=S)S/1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 325.97137
• Monoisotopic Mass: 326.9790632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 60.44

Additional information on 3-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid

Comprehensive Analysis of 3-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 7177-97-1)

The compound 3-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 7177-97-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a thiazolidinone core modified with a 4-chlorophenyl group and a propanoic acid side chain. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of thiazolidinone derivatives like 7177-97-1 in targeting metabolic disorders and inflammatory pathways. Researchers are particularly interested in its sulfanylidene moiety, which may contribute to its bioactivity. The presence of the 4-chlorophenyl group further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. These properties align with current trends in small-molecule therapeutics, where modular chemical frameworks are increasingly valued.

From a synthetic chemistry perspective, CAS 7177-97-1 exemplifies the versatility of heterocyclic compounds. Its Z-configuration at the 5-position adds stereochemical complexity, which could influence its interaction with biological targets. This aspect resonates with the growing demand for stereoselective synthesis in modern medicinal chemistry, as evidenced by frequent searches for "chiral drug synthesis" and "bioactive heterocycles" in scientific databases.

The propanoic acid segment in this molecule also warrants discussion. Carboxylic acid-containing compounds often exhibit improved water solubility and are amenable to salt formation—properties highly sought after in drug formulation. This characteristic addresses common industry challenges related to oral bioavailability, a topic frequently queried in pharmaceutical forums and AI-driven research platforms.

Analytical characterization of 3-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying its structural integrity, especially given the compound's potential as a pharmacophore scaffold. The scientific community's interest in "structure-activity relationships" and "molecular docking studies" further underscores the relevance of such analytical data.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes for thiazolidinone derivatives like 7177-97-1. This aligns with global trends toward eco-friendly synthesis, as reflected in rising search volumes for "catalyst-free reactions" and "atom-economical processes." The compound's modular structure lends itself well to such approaches, potentially reducing waste generation during production.

Beyond pharmaceutical applications, CAS 7177-97-1 has shown promise in material science. Its conjugated system and sulfanylidene group may contribute to unique electronic properties, making it interesting for organic semiconductors research—a field experiencing rapid growth due to demands for flexible electronics. This multidisciplinary potential answers frequent queries about "dual-purpose organic compounds" in academic search engines.

Quality control protocols for 3-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid emphasize rigorous HPLC purity testing and residual solvent analysis. These procedures address industry concerns about compound standardization, a subject often raised in regulatory discussions and Good Manufacturing Practice (GMP) guidelines. The compound's stability under various storage conditions is another area of active investigation, responding to common questions about "API degradation pathways."

The intellectual property landscape surrounding 7177-97-1 reflects its commercial potential. Patent databases show growing interest in thiazolidinone-based inventions, particularly those claiming novel therapeutic uses. This trend corresponds with increasing searches for "patentable chemical entities" and "structure-based drug design," highlighting the compound's relevance in competitive research environments.

As research continues, CAS 7177-97-1 serves as an excellent example of how multifunctional heterocycles can bridge diverse scientific disciplines. Its study addresses numerous contemporary questions in chemistry and biology, from "molecular target engagement" to "structure-property relationships." The compound's versatility ensures it will remain a subject of intense investigation, with potential breakthroughs that could impact multiple technological fields.